Cas no 61135-91-9 (6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-, (6aR,11aR)-)

6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-, (6aR,11aR)- Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-, (6aR,11aR)-
• (6aR,11aR)-6a,11a-Dihydro-6H-[1]benzofuro[3,2-c]chromene-3,9-diol
• 3,9-DIHYDROXYPTEROCARPAN
• (+/-)-9-O-Demethylmedicarpin
• (6aR,11aR)-3,9-Dihydroxypterocarpan
• (6aR-cis)-6a,11a-Dihydro-6H-benzofuro(3,2-c)(1)benzopyran-3,9-diol
• 6h-benzofuro(3,2-c)(1)benzopyran-3,9-diol, 6a,11a-dihydro-,(6ar-cis)-
• AC1Q70TU
• C04271
• CHEBI:15648
• demethylmedicarpin
• [ "Demethylmedicarpin" ]
• Q27098166
• 6H-Benzofuro(3,2-c)(1)benzopyran-3,9-diol, 6a,11a-dihydro-, (6aR-cis)-
• 61135-91-9
• BDBM50317431
• DTXSID80210024
• CHEMBL1098413
• FS-8871
• (1R,10R)-8,17-dioxatetracyclo[8.7.0.0?,?.0??,??]heptadeca-2,4,6,11,13,15-hexaene-5,14-diol
• (6aR,11aR)-6a,11a-dihydro-6H-benzo[4,5]furo[3,2-c]chromene-3,9-diol
• AKOS032948673
• XD161697
• (-)-3,9-dihydroxypterocarpan
• +Expand

• InChIKey： ODMIEGVTNZNSLD-WFASDCNBSA-N
• Inchi： InChI=1S/C15H12O4/c16-8-2-4-11-13(5-8)18-7-12-10-3-1-9(17)6-14(10)19-15(11)12/h1-6,12,15-17H,7H2/t12-,15-/m0/s1
• SMILES： C1C2C(C3=C(O1)C=C(C=C3)O)OC4=C2C=CC(=C4)O

Computed Properties

• Exact Mass: 256.07356
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 256.07355886g/mol
• Heavy Atom Count: 19
• Complexity: 347
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92
• Boiling Point: 450.5±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 226.3±28.7 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether